N-(anilinocarbonyl)tyrosine

• IUPAC Name: 3-(4-hydroxyphenyl)-2-(phenylcarbamoylamino)propanoic acid
• InChI: InChI=1S/C16H16N2O4/c19-13-8-6-11(7-9-13)10-14(15(20)21)18-16(22)17-12-4-2-1-3-5-12/h1-9,14,19H,10H2,(H,20,21)(H2,17,18,22)
• InChI Key: RBZBYAASZSNZCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC(CC2=CC=C(C=C2)O)C(=O)O
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

“N-(anilinocarbonyl)tyrosine” is a derivative of the amino acid tyrosine. Tyrosine is one of the 20 standard amino acids used by cells to synthesize proteins. It is a non-essential amino acid with a polar side group. Tyrosinases are copper-containing enzymes found in various organisms, including prokaryotes, plants, fungi, arthropods, and mammals. They are responsible for pigmentation, wound healing, radiation protection, and primary immune response.

Synthesis Analysis

The synthesis of modified tyrosines, such as “N-(anilinocarbonyl)tyrosine”, can be achieved through translational incorporation during cell-free protein synthesis. This process involves the use of bacterial translation, which demonstrates inherent promiscuity by mass spectrometric quantification of the translational incorporation of ring-substituted phenylalanines and tyrosines bearing fluoro-, hydroxyl-, methyl-, chloro- and nitro-groups.

Molecular Structure Analysis

Tyrosine nitration modifies key properties of the amino acid, such as the phenol group pKa, redox potential, hydrophobicity, and volume. The incorporation of a nitro group (-NO2) into protein tyrosines can lead to profound structural and functional changes.

Chemical Reactions Analysis

In proteins, the nitration of tyrosine residues to 3-nitro-tyrosine represents an oxidative post-translational modification that disrupts nitric oxide (•NO) signaling and skews metabolism towards pro-oxidant processes. The reactions of tyrosine with peroxynitrite and one-electron oxidants and its further evolution to 3-nitrotyrosine have been characterized.

Physical And Chemical Properties Analysis

Tyrosine nitration modifies key properties of the amino acid: phenol group pKa, redox potential, hydrophobicity, and volume. The incorporation of a nitro group (-NO2) into protein tyrosines can lead to profound structural and functional changes.

Mechanism of Action

Tyrosinase performs two sequential enzymatic reactions: the ortho-hydroxylation of monophenols (monophenolase or cresolase activity) and the oxidation of o-diphenols (diphenolase or catecholase activity) to the corresponding quinones. The reactive quinones then polymerize spontaneously to melanins.

Future Directions

Tyrosine kinases, which are enzymes that catalyze the transfer of phosphate from ATP to tyrosine residues in polypeptides, are now regarded as excellent targets for cancer chemotherapy. Future investigations may provide significant novel insights into the mechanisms of tyrosine actions in tumor growth and metastasis that would allow targeting this oncogenic protein for the development of novel anticancer therapies.